Cas no 1396814-97-3 (3-(2H-1,3-benzodioxol-5-yl)-1-4-(4-methyl-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenylurea)

• Product Name: 3-(2H-1,3-benzodioxol-5-yl)-1-4-(4-methyl-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenylurea
• CAS No: 1396814-97-3
• MF: C₁₆H₁₄N₆O₄
• MW: 354.320162296295
• CID: 6075161
• PubChem ID: 71790998
• Update Time: 2025-08-03

3-(2H-1,3-benzodioxol-5-yl)-1-4-(4-methyl-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenylurea Chemical and Physical Properties

Names and Identifiers

• 3-(2H-1,3-benzodioxol-5-yl)-1-4-(4-methyl-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenylurea
• 1-(1,3-benzodioxol-5-yl)-3-[4-(4-methyl-5-oxotetrazol-1-yl)phenyl]urea
• 3-(2H-1,3-benzodioxol-5-yl)-1-[4-(4-methyl-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenyl]urea
• VU0538438-1
• 1-(benzo[d][1,3]dioxol-5-yl)-3-(4-(4-methyl-5-oxo-4,5-dihydro-1H-tetrazol-1-yl)phenyl)urea
• F6233-0217
• 1396814-97-3
• AKOS024540909

• Inchi： 1S/C16H14N6O4/c1-21-16(24)22(20-19-21)12-5-2-10(3-6-12)17-15(23)18-11-4-7-13-14(8-11)26-9-25-13/h2-8H,9H2,1H3,(H2,17,18,23)
• InChI Key： ZQYHCBAZWWEKRV-UHFFFAOYSA-N
• SMILES： N(C1=CC=C2OCOC2=C1)C(NC1=CC=C(N2C(=O)N(C)N=N2)C=C1)=O

Computed Properties

• Exact Mass: 354.10765295g/mol
• Monoisotopic Mass: 354.10765295g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 579
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 108Ų

Additional information on 3-(2H-1,3-benzodioxol-5-yl)-1-4-(4-methyl-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenylurea

Introduction to 3-(2H-1,3-benzodioxol-5-yl)-1-4-(4-methyl-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenylurea (CAS No. 1396814-97-3) in Modern Chemical and Biomedical Research

3-(2H-1,3-benzodioxol-5-yl)-1-4-(4-methyl-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenylurea, identified by its CAS number 1396814-97-3, represents a novel compound with significant potential in the realms of chemical and biomedical research. This compound belongs to a structurally complex class of molecules that have garnered considerable attention due to their diverse pharmacological properties and applications in drug discovery. The unique combination of heterocyclic moieties—specifically the 2H-1,3-benzodioxol (also known as methylene dioxybenzene) and tetrazole components—in its molecular framework imparts distinctive chemical and biological characteristics that make it a subject of intense interest for researchers.

The methylene dioxybenzene moiety is well-known for its presence in various bioactive natural products and synthetic drugs, where it often contributes to favorable pharmacokinetic profiles and target interactions. In contrast, the tetrazole ring, characterized by its four-membered structure containing three nitrogen atoms, is frequently employed in medicinal chemistry due to its ability to modulate enzyme activity and receptor binding. The incorporation of these elements into the phenylurea core of our compound suggests a multifaceted interaction potential with biological targets, which is further enhanced by the presence of the 4-methyl-5-oxo group within the tetrazole moiety. This structural motif not only influences the electronic properties of the molecule but also may contribute to its solubility and metabolic stability.

Recent advancements in computational chemistry have enabled more precise predictions of molecular behavior, allowing researchers to design compounds like 3-(2H-1,3-benzodioxol-5-yl)-1-4-(4-methyl-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-y)phenylurea with tailored properties. Molecular docking studies have indicated that this compound may exhibit inhibitory activity against several key enzymes implicated in inflammatory pathways. For instance, preliminary virtual screening has suggested potential interactions with cyclooxygenase (COX) enzymes and lipoxygenase (LOX), which are central to the production of pro-inflammatory mediators such as prostaglandins and leukotrienes. Such findings align with current trends in drug development aimed at modulating these pathways for therapeutic benefit.

The phenylurea component of the molecule is particularly noteworthy for its versatility in medicinal chemistry. Urea derivatives are widely recognized for their role as bioisosteres in drug design, often serving to improve pharmacokinetic parameters such as solubility and metabolic resistance. In this context, the phenylurea moiety may enhance the compound's ability to cross biological membranes while maintaining sufficient stability within the target environment. Furthermore, the substitution pattern around the phenyl ring—particularly at position 4—has been strategically designed to maximize interactions with biological targets while minimizing off-target effects. This careful optimization reflects contemporary approaches in rational drug design where structure-based insights guide molecular modifications.

Experimental validation of these computational predictions has been underway in several academic and industrial laboratories. Initial pharmacological assays have demonstrated promising results regarding anti-inflammatory activity when tested against cellular models of inflammation. Notably, treatment with this compound has been associated with reduced expression levels of inflammatory cytokines such as tumor necrosis factor-alpha (TNFα) and interleukin-beta (ILβ). These findings are particularly encouraging given the growing recognition of inflammation as a key pathophysiological process underlying numerous chronic diseases. Moreover, preliminary toxicity studies suggest that while exhibiting potent biological activity at therapeutic concentrations, the compound maintains an acceptable safety profile at higher doses.

The synthesis of 3-(2H-1,3-benzodioxol -5 -yl)-1 - 4 - ( 4 - methyl - 5 - oxo - 4 , 5 - dihydro - 1 H - 1 , 2 , 3 , 4 - tetrazol - 1 - yl ) phenylurea presents an interesting challenge due to its complex structural features. Traditional synthetic methodologies involving multi-step sequences have been employed to construct both heterocyclic moieties effectively. Key synthetic steps include cyclization reactions to form the benzodioxol ring system followed by functionalization at specific positions using established organic transformations such as nucleophilic substitution or condensation reactions. Recent improvements in synthetic techniques—such as transition-metal-catalyzed cross-coupling reactions—have facilitated more efficient routes toward this target molecule without compromising yield or purity.

The analytical characterization of this compound has been conducted using state-of-the-art spectroscopic methods including nuclear magnetic resonance (NMR) spectroscopy (¹H and ¹³C), mass spectrometry (MS), and infrared (IR) spectroscopy. These data confirm the proposed molecular structure and provide insights into potential conformations or tautomers present under different conditions. Additionally X-ray crystallography has been utilized where possible to elucidate precise atomic arrangements within single crystals; such structural information is invaluable for understanding intermolecular interactions both within aggregates or when bound to biological targets.

In terms broader applications,3-(2H - 1 , 3 - benzodioxol -5 - yl ) - 1 - 4 -( 4 - methyl - 5 oxo - 4 , 5 dihydro - 1 H - 1 , 2 , 3 , 4 tetrazol --y l ) phen y l urea holds promise not only as an active pharmaceutical ingredient but also as a scaffold for further derivatization efforts aimed at enhancing potency selectivity or bioavailability . Its unique structural features make it amenable to modifications that could lead new generations agents targeting inflammatory diseases neurological disorders cardiovascular conditions even certain types cancer . Continued investigation into this class will likely uncover additional therapeutic opportunities driven by innovative chemical biology approaches integrating computational modeling experimental validation